2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol

Lipophilicity Physicochemical profiling Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H15NO3
Molecular Weight 185.22 g/mol
Cat. No. B13238043
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Technical Parameters


Basic Identity
Product Name2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol
Molecular FormulaC9H15NO3
Molecular Weight185.22 g/mol
Structural Identifiers
SMILESC1=COC(=C1)CNCCOCCO
InChIInChI=1S/C9H15NO3/c11-4-7-12-6-3-10-8-9-2-1-5-13-9/h1-2,5,10-11H,3-4,6-8H2
InChIKeyRMSMSFIHTDIRFC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol — Physicochemical & Structural Profile


2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol (CAS 16202-12-3) is a heterocyclic amino alcohol comprising a furan-2-ylmethyl moiety linked through a secondary amine to a diethylene glycol monoethyl ether chain (C₉H₁₅NO₃, MW 185.22 g/mol). Its computed physicochemical profile — LogP 0.38, topological polar surface area 54.63 Ų, 2 hydrogen bond donors, 4 hydrogen bond acceptors, and 7 rotatable bonds — positions it at the intersection of furan-based aromaticity and PEG-like flexibility . The compound belongs to the broader class of furfurylamine derivatives but is distinguished by the insertion of an ethoxy spacer between the amine and terminal hydroxyl, which alters solubility, conformational freedom, and reactivity relative to simpler furfurylamino alcohols . It is supplied primarily as a research intermediate (typical purity ≥95%), stored sealed under dry conditions at 2–8 °C .

Bifunctional building block: secondary amine + terminal hydroxyl enable orthogonal conjugation.
Ethoxy spacer provides flexible linker reach and conformational sampling.
Furan ring supports Diels–Alder cycloaddition, π-stacking, and metal-surface adsorption.
Research intermediate, typical high purity; sealed dry storage at 2–8 °C.
Verify lot-specific COA before use.

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol: Irreplaceable by Furan Analogs


The combination of a furan-2-ylmethyl group, a secondary amine, an ethoxy spacer, and a terminal hydroxyl in this compound generates a property profile that is not replicated by any single close analog. The shorter-chain analog 2-((furan-2-ylmethyl)amino)ethanol (CAS 4439-22-9, C₇H₁₁NO₂, MW 141.17) lacks the ethoxy spacer, resulting in reduced conformational flexibility (4 vs. 7 rotatable bonds) and a different hydrogen-bonding architecture [1]. The N-methylated analog 2-(furan-2-ylmethyl-methyl-amino)-ethanol (CAS 17254-98-7) bears a tertiary amine that eliminates one hydrogen bond donor, altering both reactivity for conjugation chemistry and intermolecular interaction potential [2]. Diglycolamine (2-(2-aminoethoxy)ethanol, CAS 929-06-6) provides the flexible ethoxyethanol backbone but completely lacks the furan ring, forfeiting aromatic π-stacking, Diels–Alder reactivity, and the specific adsorption interactions that the furan heterocycle mediates on metal surfaces and biological targets [3]. Generic substitution among these analogs will perturb LogP, TPSA, and hydrogen-bonding capacity simultaneously, making single-property matching impossible [1].

Shorter-chain analog lacks ethoxy spacer
Removing the ethoxy unit reduces conformational flexibility and alters hydrogen-bond architecture, which may shift solubility and linker performance.
N‑methylated analog eliminates amine H‑donor
Tertiary amine cannot form amide or sulfonamide linkages, removing a key derivatization handle and limiting bifunctional utility.
Diglycolamine lacks the furan ring
Without the aromatic heterocycle, π‑stacking, Diels–Alder reactivity, and metal-surface adsorption are forfeited, reducing versatility in material and corrosion applications.

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol: Differentiation Evidence vs. Analogs


LogP — Balanced Lipophilicity Relative to Analogs

The target compound exhibits a computed LogP of 0.38, which is intermediate between diglycolamine (2-(2-aminoethoxy)ethanol, LogP −0.35) [1] and the 5-methylfuran analog (LogP 1.38) . Furfurylamine itself has a reported LogP of 0.37 , indicating that the ethoxyethanol extension in the target largely preserves the lipophilicity of the furfuryl core while adding aqueous solubility through additional hydrogen bond acceptors. This LogP window (0.3–0.4) is considered favorable for passive membrane permeability while retaining aqueous solubility above 1 mg/mL, a balance that neither the excessively polar diglycolamine (LogP negative) nor the more lipophilic 5-methylfuran analog (LogP > 1.3) can simultaneously achieve.

LogP Profile
Cross‑study comparable
Target LogP 0.38 vs. diglycolamine −0.35, 5‑methylfuran analog 1.38; matches furfurylamine (0.37) despite higher MW.
Balances passive permeability and aqueous solubility.
Computed values from different databases; experimental LogP not yet determined.
Lipophilicity Physicochemical profiling Drug-likeness

TPSA: Superior Polarity vs. Methylated Analogs

The target compound has a computed TPSA of 54.63 Ų , which is nearly identical to that of diglycolamine (PSA 55.48 Ų) [1] and substantially higher than furfurylamine (TPSA 39.16 Ų) . The 5-methylfuran analog shows a reduced PSA of 46.61 Ų , reflecting the loss of polarity from the additional methyl substituent. The N-methylated analog (tertiary amine) would have a PSA below 50 Ų due to the loss of one hydrogen bond donor. The target thus retains the high polar surface area of the diglycolamine backbone while incorporating the aromatic furan ring, a combination that supports both strong hydrogen-bonding interactions with polar targets and sufficient aqueous solubility.

Polar Surface Area
Cross‑study comparable
TPSA 54.63 Ų vs. furfurylamine 39.16, 5‑methylfuran analog 46.61; within 0.85 Ų of diglycolamine.
High polarity supports extensive H‑bonding and aqueous processability.
Computed TPSA across Chemscene, Molbase, and Mcule.
Polar surface area Hydrogen bonding Solubility

H-Bond Donor/Acceptor: Dual Orthogonal Reactive Handles vs. N-Methyl Analog

The target compound possesses 2 hydrogen bond donors (secondary amine N–H and terminal O–H) and 4 hydrogen bond acceptors (furan O, amine N, two ether O atoms) . The N-methylated analog 2-(furan-2-ylmethyl-methyl-amino)-ethanol (CAS 17254-98-7) has a tertiary amine, reducing the HBD count to 1 (only the terminal hydroxyl) . This loss of the amine N–H proton eliminates a key reactive handle for amide bond formation, sulfonamide synthesis, and urea linkage. The primary amine in diglycolamine (CAS 929-06-6) provides an HBD but with different nucleophilicity and steric profile [1]. The dual orthogonal reactivity of the target — secondary amine for reductive amination/amide coupling and primary alcohol for esterification, etherification, or oxidation — is not simultaneously available in any single comparator.

H‑Bond Donor/Acceptor
Cross‑study comparable
HBD 2 / HBA 4 vs. N‑methyl analog HBD 1 / HBA 3, diglycolamine HBD 2 / HBA 3.
Orthogonal reactive handles enable sequential derivatization without protecting groups.
HBD/HBA from computed values; N‑methyl analog inferred from structure.
Synthetic versatility Conjugation chemistry Hydrogen bonding

Corrosion Inhibition — Class-Level Support from Schiff Base Analog

Although no direct corrosion inhibition study exists for the target compound, a closely related Schiff base analog — 2-((furan-2-ylmethylene)amino)ethan-1-ol — was evaluated as a green corrosion inhibitor for mild steel in 1 mol L⁻¹ HCl and achieved 81.9% inhibition efficiency at a concentration of 5 × 10⁻³ mol L⁻¹, at room temperature with 2-hour immersion [1]. The target compound differs by (a) reduction of the imine to a secondary amine, which increases electron density on nitrogen and may enhance protonation and electrostatic adsorption onto negatively charged metal surfaces, and (b) insertion of an ethoxy spacer, which extends the molecule and may improve surface coverage. The study also demonstrated that the adsorption of the inhibitors obeyed the Langmuir isotherm with physisorption character (ΔG°ads and ΔH°ads consistent with coulombic interactions between protonated inhibitor and negatively charged steel surface) [1]. Other furan-2-ylmethyl-containing amino compounds have also been investigated for corrosion inhibition of mild steel in sulfuric acid media, confirming the class-level potential of this scaffold [2].

Corrosion Inhibition
Class‑level
Schiff base analog achieved 81.9% inhibition efficiency at 5×10⁻³ mol L⁻¹ on mild steel in 1 M HCl.
Furan‑2‑ylmethyl scaffold shows corrosion‑inhibition potential; target modifications may alter adsorption characteristics.
Class‑level inference; no direct experimental data for the target compound.
Corrosion inhibition Mild steel protection Furan-based inhibitors

Molecular Flexibility vs. Rigid Shorter-Chain Analog

The target compound contains 7 rotatable bonds as computed by Chemscene , compared to an estimated 4 rotatable bonds for the shorter-chain analog 2-((furan-2-ylmethyl)amino)ethanol (CAS 4439-22-9, C₇H₁₁NO₂) and 2 rotatable bonds for furfurylamine itself [1]. This increased flexibility, conferred by the ethoxy spacer, allows the terminal hydroxyl and the furan ring to adopt a wider range of spatial orientations. In the context of linker or spacer design for bioconjugates or metal-coordinating ligands, higher rotatable bond counts generally translate to enhanced induced-fit binding to targets with deep or conformationally adaptable binding pockets. The N-methylated analog has 5 rotatable bonds (estimated from structure), while the 5-methylfuran analog has 7 rotatable bonds — however, the latter sacrifices polarity (see Evidence Item 2) for equivalent flexibility, while the former sacrifices a hydrogen bond donor (see Evidence Item 3).

Molecular Flexibility
Cross‑study comparable
7 rotatable bonds
Greater conformational sampling for induced‑fit binding versus shorter‑chain analog (~4) and furfurylamine (2).
Computed from chemical structure; Chemscene / Springer Materials.
Conformational flexibility Molecular recognition Linker design

Boiling Point & Density: Distinction from Shorter-Chain and N-Methyl Analogs

While experimentally measured boiling point and density are not available for the target compound in the retrieved sources, the closest comparator 2-((furan-2-ylmethyl)amino)ethanol (CAS 4439-22-9) has a reported boiling point of 259.2 °C at 760 mmHg and density of 1.103 g/cm³ , and the N-methylated analog (CAS 17254-98-7) has a boiling point of 226.9 ± 20.0 °C at 760 mmHg with density 1.1 ± 0.1 g/cm³ [1]. The target compound, with an additional ethoxy unit (MW 185.22 vs. 141.17 for the shorter analog and 155.19 for the N-methyl analog), is expected to exhibit a boiling point intermediate between the shorter analog (~259 °C) and the 5-methylfuran analog (~309 °C predicted) [2]. This thermal range is relevant for distillation-based purification and for applications requiring thermal stability in processing. The target compound is stored at 2–8 °C sealed in dry conditions , indicating greater sensitivity to moisture or thermal degradation than the simpler furfurylamine.

Boiling Point & Density
Supporting evidence
No experimental data for target; comparators establish bp range 227–309 °C.
Thermal processability context requires experimental verification.
Storage at 2–8 °C suggests moisture/thermal sensitivity; handle accordingly.
Physical properties Process chemistry Purification

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol — Key Application Scenarios


Bifunctional Building Block for Bioconjugation & PROTAC Linkers

The target compound's two orthogonally reactive functional groups — a secondary amine (pKa ~9, nucleophilic at neutral to basic pH) and a terminal primary alcohol — enable sequential derivatization without protecting group manipulation . The amine can be selectively acylated, sulfonylated, or used in reductive amination, while the alcohol remains available for subsequent esterification, etherification, or oxidation. This contrasts with the N-methylated analog (CAS 17254-98-7), whose tertiary amine cannot form amide linkages, and with diglycolamine (CAS 929-06-6), whose primary amine is less sterically differentiated from the hydroxyl. The 7-rotatable-bond ethoxy spacer provides sufficient reach for linking two functional payloads (e.g., a targeting ligand and an E3 ligase recruiter in PROTAC design) while the furan ring offers a potential Diels–Alder reactive site for further functionalization .

Corrosion Inhibitor for Mild Steel in Acidic Media

Building on the demonstrated 81.9% inhibition efficiency of the closely related Schiff base 2-((furan-2-ylmethylene)amino)ethan-1-ol on mild steel in 1 M HCl [1], the target compound's reduced secondary amine is expected to exhibit enhanced protonation and electrostatic adsorption onto negatively charged metal surfaces under acidic conditions. The extended ethoxy spacer may improve surface coverage by increasing the molecular footprint. The furan ring provides π-electron density for additional metal surface interaction. This application scenario is supported by class-level evidence that furan-2-ylmethyl amino compounds are effective corrosion inhibitors in both HCl and H₂SO₄ media [1][2].

Screening Component for Carbonyl Stress-Related Targets

The compound falls within the general structural scope of amino alcohol derivatives claimed in patent US 20120316212, which describes molecules that block secondary products of lipid oxidative stress by quenching reactive carbonyl compounds [3]. While the patent's preferred embodiments focus on nitrogen-containing heterocycles (imidazole, pyrrole), the furan-containing amino alcohol scaffold shares the key pharmacophoric elements: a heterocyclic ring, a secondary amine, and a hydroxyalkyl chain. The target compound's balanced LogP (0.38) and high TPSA (54.63 Ų) suggest adequate cell permeability and solubility for cellular screening assays, while its 7 rotatable bonds provide conformational flexibility for induced-fit target engagement.

Furan-Based Monomer/Curing Agent for Bio-Polymers

The compound combines a furan ring — amenable to Diels–Alder crosslinking for thermally remendable polymers — with a secondary amine and terminal hydroxyl that can serve as chain extension or crosslinking sites in epoxy or polyurethane formulations [4][5]. The ethoxy spacer provides flexibility and reduces brittleness compared to shorter furan-based curing agents such as furfurylamine. Compared to diglycolamine (which lacks the furan ring and thus cannot participate in Diels–Alder reversible crosslinking), the target compound uniquely merges the reversible covalent chemistry of furans with the processing advantages of amino alcohols.

Application
Selection Property
Validation Focus
Bioconjugation & Linker Chemistry
Orthogonal amine + alcohol reactivity
Sequential derivatization without protecting groups
Corrosion Inhibitor Research
Furan‑amino alcohol scaffold
Electrostatic adsorption and surface coverage in acidic media
Carbonyl Stress Compound Screening
Amino alcohol with heterocyclic ring
Reactivity toward reactive carbonyl species in cellular assays
Furan‑Based Polymer Synthesis
Furan ring for Diels–Alder crosslinking
Thermally remendable network formation
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